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Compound of Interest

Compound Name: Fmoc-L-Tryptophanol

Cat. No.: B584676 Get Quote

For researchers, scientists, and drug development professionals, Nα-(9-

Fluorenylmethoxycarbonyl)-L-tryptophanol (Fmoc-L-Tryptophanol) is a critical building block

in the synthesis of peptides and peptidomimetics. Its unique properties, stemming from the

bulky Fmoc protecting group and the functional indole side chain of tryptophan, make it an

invaluable tool in the development of novel therapeutics and research probes. This guide

provides an in-depth overview of the chemical properties, structure, and experimental

applications of Fmoc-L-Tryptophanol.

Core Chemical Properties and Structure
Fmoc-L-Tryptophanol is a white to off-white crystalline powder.[1] It is a derivative of the

essential amino acid L-tryptophan, where the alpha-amino group is protected by a

fluorenylmethoxycarbonyl (Fmoc) group.[1] This protection strategy is fundamental to modern

solid-phase peptide synthesis (SPPS), allowing for the sequential addition of amino acids to a

growing peptide chain.[2][3]
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Property Value Reference

Molecular Formula C₂₆H₂₄N₂O₃ [1][2]

Molecular Weight 412.5 g/mol [1][2]

Melting Point 148-154 °C [1][2]

Optical Rotation
[α]ᴅ²⁰ = +40±1° (c=1 in

Methanol)
[1][2]

CAS Number 153815-60-2 [1][2]

Appearance White to off-white powder [1]

Solubility

Soluble in organic solvents like

DMF and DMSO, less soluble

in water.

Purity Typically ≥ 99% (HPLC) [1]

Structural Representation
The structure of Fmoc-L-Tryptophanol is characterized by the planar fluorenyl group, the

carbamate linkage of the Fmoc group, and the indole side chain of the tryptophan residue.

Caption: Chemical structure of Fmoc-L-Tryptophanol.

Experimental Protocols
The primary application of Fmoc-L-Tryptophanol is its incorporation into peptide chains via

Solid-Phase Peptide Synthesis (SPPS). Below is a generalized protocol for the coupling of

Fmoc-L-Tryptophanol to a resin-bound peptide chain.

Protocol: Fmoc-L-Tryptophanol Coupling in SPPS
1. Resin Swelling:

Place the desired amount of resin (e.g., Rink Amide resin for C-terminal amides or Wang

resin for C-terminal carboxylic acids) in a reaction vessel.
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Swell the resin in N,N-dimethylformamide (DMF) for at least 30 minutes. Drain the DMF.

2. Fmoc Deprotection:

Add a solution of 20% piperidine in DMF to the resin.

Agitate the mixture for 5-10 minutes.

Drain the solution and repeat the piperidine treatment for another 5-10 minutes to ensure

complete removal of the Fmoc group from the N-terminus of the resin-bound peptide.[4][5][6]

Wash the resin thoroughly with DMF (5-7 times) to remove all traces of piperidine.

3. Amino Acid Activation:

In a separate vial, dissolve Fmoc-L-Tryptophanol (typically 3-5 equivalents relative to the

resin loading) and a coupling reagent such as HBTU (2.9 equivalents) or HATU in DMF.[7]

Add an activator base, such as N,N-diisopropylethylamine (DIPEA) (6 equivalents), to the

amino acid solution and vortex for 1 minute to pre-activate the carboxylic acid group.[7]

4. Coupling Reaction:

Add the activated Fmoc-L-Tryptophanol solution to the deprotected resin.

Agitate the mixture at room temperature for 1-2 hours.[7]

Monitor the completion of the coupling reaction using a qualitative test such as the Kaiser

test. A negative test (beads remain colorless) indicates a complete reaction. If the test is

positive (blue beads), the coupling step should be repeated.[7]

5. Washing:

Drain the coupling solution.

Wash the resin thoroughly with DMF (3-5 times) and dichloromethane (DCM) (3-5 times) to

remove any unreacted reagents and byproducts.
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This cycle of deprotection and coupling is repeated with subsequent amino acids until the

desired peptide sequence is assembled.

Workflow for a Single Coupling Cycle in SPPS

Resin-Bound Peptide
(N-terminus Fmoc-protected)

Fmoc Deprotection
(20% Piperidine in DMF)

DMF Wash

Coupling to Resin

Fmoc-L-Tryptophanol Activation
(HBTU/DIPEA in DMF)

DMF/DCM Wash

Proceed to Next Amino Acid Coupling
or Final Cleavage

Click to download full resolution via product page

Caption: A standard cycle for the incorporation of Fmoc-L-Tryptophanol in SPPS.

Analytical Characterization
The purity and identity of Fmoc-L-Tryptophanol are crucial for the successful synthesis of

high-quality peptides. Several analytical techniques are employed for its characterization.
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High-Performance Liquid Chromatography (HPLC): Reversed-phase HPLC is the primary

method for determining the chemical purity of Fmoc-L-Tryptophanol.[1] Chiral HPLC

methods can be used to assess its enantiomeric purity.[8]

Fourier-Transform Infrared (FT-IR) Spectroscopy: The FT-IR spectrum of Fmoc-L-
Tryptophanol shows characteristic absorption bands for the N-H stretching of the indole ring

(around 3400 cm⁻¹), the C=O stretching of the carboxylic acid and the urethane, and the

aromatic C-H bonds.[9][10]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are used

to confirm the chemical structure of the molecule. The spectra will show characteristic

signals for the protons and carbons of the fluorenyl, methoxy, and tryptophan moieties.[11]

[12]

Mass Spectrometry (MS): Mass spectrometry is used to confirm the molecular weight of

Fmoc-L-Tryptophanol.[11]

Applications in Research and Drug Development
Fmoc-L-Tryptophanol is a key reagent in various research and development areas:

Peptide Synthesis: It is a standard building block for the synthesis of peptides containing

tryptophan. Tryptophan residues are often important for the biological activity and structural

integrity of peptides.

Drug Development: Many peptide-based drugs and drug candidates incorporate tryptophan.

The ability to efficiently synthesize these molecules using Fmoc-L-Tryptophanol is critical

for the development of new therapeutics.

Fluorescent Probes: The intrinsic fluorescence of the indole side chain of tryptophan makes

it a useful component in the design of fluorescently labeled peptides for studying biological

processes.

Bioconjugation: Fmoc-L-Tryptophanol can be incorporated into peptides that are

subsequently conjugated to other molecules, such as carrier proteins or nanoparticles, for

targeted drug delivery or diagnostic applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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